Cas no 946224-59-5 (N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 946224-59-5
• MF: C₂₀H₂₀N₄O₂S
• MW: 380.463402748108
• CID: 6278707
• PubChem ID: 26841609
• Update Time: 2025-05-23

N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• F2096-0166
• N-benzyl-2-[2-[(4-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• N-benzyl-2-(2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• N-benzyl-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide
• AKOS004945246
• 946224-59-5

• Inchi： 1S/C20H20N4O2S/c1-14-7-9-16(10-8-14)22-19(26)24-20-23-17(13-27-20)11-18(25)21-12-15-5-3-2-4-6-15/h2-10,13H,11-12H2,1H3,(H,21,25)(H2,22,23,24,26)
• InChI Key： MUSAPGZDGANUAY-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC2C=CC=CC=2)=O)N=C1NC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 380.13069707g/mol
• Monoisotopic Mass: 380.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 111Ų

Additional information on N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide

Professional Introduction to N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide and CAS No 946224-59-5

N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by the CAS number 946224-59-5, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The molecular structure of this compound is characterized by a complex arrangement of functional groups, including benzyl, carbamoylamino, and thiazole moieties, which contribute to its unique chemical properties and potential biological functions.

The benzyl group in the molecular structure of N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide plays a crucial role in stabilizing the molecule and influencing its reactivity. This group is often employed in medicinal chemistry to enhance solubility and metabolic stability, which are critical factors in drug development. The presence of the carbamoylamino moiety further adds to the complexity of the compound, providing multiple sites for interaction with biological targets. These interactions are essential for modulating cellular processes and have been explored in various therapeutic contexts.

The thiazole ring is another key structural feature of this compound, known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their potential applications in antimicrobial, anti-inflammatory, and anticancer therapies. The specific arrangement of atoms within the thiazole ring in N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide contributes to its unique pharmacological profile. This has prompted researchers to investigate its effects on various disease models and to explore its potential as a lead compound for new drug candidates.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide. By leveraging high-throughput virtual screening techniques, researchers can rapidly identify potential binding interactions between this compound and biological targets. These studies have revealed promising results regarding its interaction with enzymes and receptors involved in critical cellular pathways. Such insights are invaluable for designing targeted therapies that can modulate these pathways effectively.

The synthesis of N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has further refined the synthetic route, making it more efficient and environmentally friendly. These advancements underscore the importance of innovative synthetic methodologies in producing complex pharmaceutical compounds.

In vitro studies have provided preliminary evidence of the biological activity of N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide. These studies have focused on its potential effects on cell proliferation, inflammation, and oxidative stress. The compound has shown promising results in inhibiting key enzymes involved in these processes, suggesting its therapeutic potential. Further research is ongoing to elucidate the exact mechanisms by which this compound exerts its effects at the molecular level.

The development of novel drug candidates requires a comprehensive understanding of their pharmacokinetic properties. In this context, studies on the absorption, distribution, metabolism, and excretion (ADME) profiles of N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide are crucial. Preliminary data indicate that this compound exhibits favorable pharmacokinetic characteristics, which could enhance its clinical efficacy. However, additional studies are needed to confirm these findings and to optimize formulation strategies for improved delivery.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and developed. AI-driven platforms can analyze vast datasets to identify promising candidates like N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide based on their structural features and predicted biological activities. These tools have accelerated the drug discovery process significantly, enabling researchers to focus on the most promising leads with greater efficiency.

The future direction of research on N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide lies in translating preclinical findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through clinical trials. Such trials will provide critical insights into its safety and efficacy in human populations, paving the way for potential therapeutic use.

In conclusion, N-benzyl-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide, identified by CAS number 946224-59-5, represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and diverse functional groups make it a versatile candidate for further exploration in drug development. With ongoing research focused on its biological activity, pharmacokinetics, and synthetic methodologies, this compound holds promise for addressing various therapeutic challenges in the future.